Cas no 2523-94-6 (O-Methyl Phosphorodichloridothioate)

O-Methyl Phosphorodichloridothioate (CAS: 2524-64-3) is a highly reactive organophosphorus compound widely used as a key intermediate in organic synthesis and agrochemical production. Its dichloridothioate structure enables efficient phosphorylation and thiophosphorylation reactions, making it valuable for constructing phosphorus-containing molecules. The compound exhibits excellent reactivity with nucleophiles, facilitating the synthesis of thiophosphate esters and related derivatives. Its stability under controlled conditions ensures consistent performance in industrial applications. Due to its versatile reactivity, O-Methyl Phosphorodichloridothioate is particularly useful in the development of pesticides, flame retardants, and specialty chemicals. Proper handling under inert conditions is recommended due to its moisture sensitivity.

O-Methyl Phosphorodichloridothioate structure

2523-94-6 structure

Product Name:O-Methyl Phosphorodichloridothioate

CAS No:2523-94-6

MF:CH₃Cl₂OPS

MW:164.978677988052

CID:259751

PubChem ID:17303

Update Time:2025-06-07

O-Methyl Phosphorodichloridothioate Chemical and Physical Properties

Names and Identifiers

- Phosphorodichloridothioicacid, O-methyl ester
- Methylphosphorodichloridothioate (6CI,7CI)
- Dichloromethoxyphosphine sulfide
- Methyldichlorothionophosphate
- Methyl dichlorothiophosphate
- O-Methyldichlorothiophosphate
- O-Methyl phosphorodichloridothioate
- O-Methylphosphorodichlorothioate
- O-Methyl thiophosphorodichloridate
- dichloro-methoxy-sulfanylidene-λ<sup>5</sup>-phosphane
- Methyldichlorthiofosfat
- O-Methylester kyseliny dichlorthiofosforecne
- Phosphorodichloridothioic acid, methyl ester
- SCHEMBL6381874
- DTXSID10179892
- E5-phosphane
- 2523-94-6
- EINECS 219-753-3
- O-Methylester kyseliny dichlorthiofosforecne [Czech]
- O-Methyl dichloridothiophosphate #
- dichloro-methoxy-sulfanylidene-lambda5-phosphane
- AKOS006277648
- O-Methyl dichlorothiophosphate
- Phosphorodichloridothioic acid, O-methyl ester
- BRN 1701190
- BJTWJPDCJVKDBK-UHFFFAOYSA-N
- NS00045894
- E79359
- Monomethyldichlorothiophosphate
- O-Methyl phosphorodichlorothioate
- Methyldichlorthiofosfat [Czech]
- Methyl dichlorothionophosphate
- dichloro-methoxy-sulfanylidene-
- O-Methyl Phosphorodichloridothioate
- Inchi： 1S/CH3Cl2OPS/c1-4-5(2,3)6/h1H3
- InChI Key： BJTWJPDCJVKDBK-UHFFFAOYSA-N
- SMILES： ClP(OC)(=S)Cl

Computed Properties

Exact Mass: 163.90209
Monoisotopic Mass: 163.9019283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 77.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.7
Topological Polar Surface Area: 41.3Å²

Experimental Properties

Color/Form: Colorless or yellow transparent liquid
PSA: 9.23
Solubility: Insoluble in water, soluble in organic solvents.

O-Methyl Phosphorodichloridothioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M327735-25mg	O-Methyl Phosphorodichloridothioate	2523-94-6		25mg	$ 135.00	2023-02-02
TRC	M327735-50mg	O-Methyl Phosphorodichloridothioate	2523-94-6		50mg	$ 245.00	2023-02-02
TRC	M327735-100mg	O-Methyl Phosphorodichloridothioate	2523-94-6		100mg	$ 460.00	2023-02-02
TRC	M327735-250mg	O-Methyl Phosphorodichloridothioate	2523-94-6		250mg	$ 875.00	2023-02-02
eNovation Chemicals LLC	Y1076510-1g	O-Methyl dichlorothiophosphate	2523-94-6	95%	1g	$470	2022-11-01
eNovation Chemicals LLC	Y1076510-5g	O-Methyl dichlorothiophosphate	2523-94-6	95%	5g	$1685	2022-11-01
eNovation Chemicals LLC	Y1076510-25g	O-Methyl dichlorothiophosphate	2523-94-6	95%	25g	$6740	2022-11-01
Chemenu	CM603335-250mg	O-Methyl dichlorothiophosphate	2523-94-6	95%+	250mg	$55	2024-07-28